Cas no 1799612-13-7 ([2-Chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]triisopropylsilane)

• Product Name: [2-Chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]triisopropylsilane
• CAS No: 1799612-13-7
• MF: C₂₂H₃₈BClO₃Si
• MW: 424.884827136993
• MDL: MFCD31630768
• CID: 4617249
• PubChem ID: 131742850
• Update Time: 2024-11-06

[2-Chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]triisopropylsilane Chemical and Physical Properties

Names and Identifiers

• [2-Chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]triisopropylsilane
• ZHQATSJHFNTJOA-UHFFFAOYSA-N
• [2-Chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-triisopropyl-silane
• AKOS037650909
• C13536
• CS-15481
• CS-0035211
• [2-chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-tri(propan-2-yl)silane
• ZWC61213
• 1799612-13-7

• MDL： MFCD31630768
• Inchi： 1S/C22H38BClO3Si/c1-14(2)28(15(3)4,16(5)6)25-19-13-12-18(17(7)20(19)24)23-26-21(8,9)22(10,11)27-23/h12-16H,1-11H3
• InChI Key： ZHQATSJHFNTJOA-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(B2OC(C)(C)C(C)(C)O2)C=CC=1O[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 424.2371795g/mol
• Monoisotopic Mass: 424.2371795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7